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Compound of Interest

Compound Name: 6-Cyanonicotinic acid

Cat. No.: B1585720

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of a Versatile
Pyridine Scaffold

6-Cyanonicotinic acid, a substituted pyridine carboxylic acid, is a pivotal intermediate in
modern organic and medicinal chemistry. Its strategic importance lies in the bifunctional nature
of the pyridine ring, which is adorned with both an electron-withdrawing nitrile group and a
carboxylic acid moiety. This unique arrangement of functional groups imparts a distinct
reactivity profile, making it a valuable building block for the synthesis of a diverse array of
complex molecules.[1] In the landscape of drug discovery, pyridine carboxylic acid isomers and
their derivatives have historically given rise to a multitude of therapeutic agents for conditions
ranging from cancer and tuberculosis to diabetes and hypertension.[1][2][3] The structural
rigidity and specific electronic properties of the pyridine nucleus allow for fine-tuning of
molecular interactions with biological targets, a critical aspect in the design of novel
therapeutics with enhanced efficacy and selectivity.[1][4] This guide provides a comprehensive
overview of 6-cyanonicotinic acid, encompassing its chemical and physical properties,
synthesis and purification protocols, and its applications as a precursor in the development of
pharmacologically active compounds.

Physicochemical and Spectroscopic Profile
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A thorough understanding of the physicochemical properties of 6-cyanonicotinic acid is
fundamental to its effective utilization in synthesis and formulation.

Table 1: Physicochemical Properties of 6-Cyanonicotinic Acid

Property Value Reference
CAS Number 70165-31-0 [5]
Molecular Formula C7H4aN20:2 [6]
Molecular Weight 148.12 g/mol [6]

Melting Point 190-194 °C [6][7]
Boiling Point (Predicted) 395.9+27.0°C

Density (Predicted) 1.42 + 0.1 g/lcm3 [6]

pKa (Predicted) 2.81+£0.10 [6]
Solubility Soluble in alcohol [61[7]

Pale yellow to orange or brown
Appearance [8]
crystals or powder

Spectroscopic Characterization:

The structural elucidation of 6-cyanonicotinic acid and its derivatives relies heavily on
spectroscopic techniques. While specific spectra for the parent compound are not readily
available in the provided search results, a general understanding of the expected spectral
features can be inferred.

« Infrared (IR) Spectroscopy: Key vibrational frequencies would include a broad O-H stretch
from the carboxylic acid, a sharp C=N stretch for the nitrile group, and characteristic C=0
and C-N stretching bands.[9][10]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H NMR spectrum would display
signals corresponding to the aromatic protons on the pyridine ring, with their chemical shifts
and coupling patterns providing information about their relative positions. The 3C NMR

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1585720?utm_src=pdf-body
https://www.benchchem.com/product/b1585720?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F023686.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB5278530_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5278530_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5278530_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5278530.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5278530_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5278530_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5278530_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5278530.htm
https://www.thermofisher.com/order/catalog/product/L17127.MD
https://www.benchchem.com/product/b1585720?utm_src=pdf-body
https://www.researchgate.net/publication/244286607_Experimental_and_theoretical_IR_and_Raman_spectra_of_picolinic_nicotinic_and_isonicotinic_acids
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

spectrum would show distinct resonances for the carboxylic carbon, the nitrile carbon, and
the carbons of the pyridine ring.[11][12][13]

e Mass Spectrometry (MS): The mass spectrum would exhibit a molecular ion peak
corresponding to the molecular weight of the compound, along with fragmentation patterns
that can aid in structural confirmation.[11][12][13]

Synthesis and Purification: A Practical Approach

The synthesis of 6-cyanonicotinic acid is a critical process for its availability in research and
industrial settings. A commonly cited method involves the reaction of a nicotinic acid derivative
with a cyanide source.

Synthesis of 6-Cyanonicotinic Acid from Oxonicotinic
Acid N-oxide[7][8][9]

This procedure details a common synthetic route, highlighting the key reagents and reaction
conditions.

Experimental Protocol:

e Reaction Setup: To a solution of oxonicotinic acid N-oxide (51 g, 0.37 mol) in 1.2 L of
dimethylformamide (DMF), add sodium cyanide (54 g, 1.1 mol), triethylamine (255 mL, 1.83
mol), and trimethylchlorosilane (185 mL).[7]

o Reaction Execution: Stir the reaction mixture at 110 °C for 10 hours.[7]
» Workup: After the reaction is complete, filter the mixture and concentrate the filtrate.[7]

o Extraction: Dissolve the residue in 100 mL of 2N hydrochloric acid and extract with
dichloromethane.[7]

 Purification: Combine the organic layers, concentrate, and recrystallize the crude product
from water to yield 6-cyanonicotinic acid.[7]
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Oxonicotinic acid N-oxide,
NaCN, Et3N, TMSCI in DMF
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Purification Considerations:
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The purity of 6-cyanonicotinic acid is paramount for its use in subsequent reactions,
particularly in pharmaceutical synthesis. Recrystallization is a common and effective method for
purification.[7] For nicotinic acid derivatives in general, purification can sometimes be
challenging due to their polarity.[14] Techniques such as washing with a basic solution to
remove acidic impurities or the use of column chromatography may be necessary depending
on the nature of the impurities.[14] In some cases, treatment with activated carbon can be
employed to decolorize the product.[15]

Applications in Research and Drug Discovery

The true value of 6-cyanonicotinic acid lies in its role as a versatile building block for the
synthesis of more complex molecules with potential therapeutic applications. The presence of
the nitrile and carboxylic acid groups allows for a wide range of chemical transformations.

A Versatile Chemical Intermediate

The pyridine ring is a common scaffold in FDA-approved pharmaceuticals.[1] Nicotinic acid and
its derivatives have been extensively explored in drug discovery, leading to treatments for a
variety of diseases.[1][3] While specific applications of 6-cyanonicotinic acid are not detailed
in the search results, its structural similarity to other important nicotinic acid derivatives, such
as 6-aminonicotinic acid and 6-chloronicotinic acid, suggests its potential as a precursor to a
wide range of biologically active compounds.[16][17]

e 6-Aminonicotinic Acid: This derivative serves as a key precursor in the synthesis of
molecules investigated for their anti-inflammatory and anti-cancer properties. It is also used
in the development of antihypertensive drugs.[4] The amino group can be introduced through
the reduction of a nitro group or other synthetic transformations.

e 6-Chloronicotinic Acid: This compound is a known environmental transformation product of
certain pesticides and is a valuable intermediate for introducing other functional groups via
nucleophilic substitution reactions.[17] It can be synthesized from 6-hydroxynicotinic acid.
[18]

o 6-Hydroxynicotinic Acid: This derivative is an intermediate in the bacterial oxidation of
nicotinic acid and can be a starting material for the synthesis of other substituted nicotinic
acids.[19][20]
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The cyano group of 6-cyanonicotinic acid can be hydrolyzed to a carboxylic acid or an amide,
reduced to an amine, or participate in cycloaddition reactions, offering numerous avenues for
molecular elaboration. The carboxylic acid group can be readily converted to esters, amides, or
acid chlorides, enabling coupling with a variety of other molecules.
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 6-
cyanonicotinic acid.

Hazard Identification:[21]

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.
Precautionary Measures:[21]

e Handling: Use in a well-ventilated area, preferably under a fume hood. Avoid breathing dust,
fume, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after
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handling. Do not eat, drink, or smoke when using this product.[21]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[21][22]

o Storage: Store in a well-ventilated place. Keep the container tightly closed in a dry
environment.[21]

o First Aid:

[e]

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[21]

o

If on skin: Wash with plenty of soap and water.[21]

[¢]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[21]

[¢]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[21]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety
information before handling this compound.[5][21][22][23]

Conclusion

6-Cyanonicotinic acid is a chemical intermediate of significant value to the research,
pharmaceutical, and drug development communities. Its well-defined physicochemical
properties, established synthetic routes, and the versatile reactivity of its functional groups
make it an attractive starting material for the construction of novel and complex molecular
architectures. A thorough understanding of its synthesis, purification, and safe handling is
essential for unlocking its full potential in the ongoing quest for new and improved therapeutic
agents. The continued exploration of the chemistry of 6-cyanonicotinic acid and its
derivatives is likely to yield further innovations in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/I0165_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://static.cymitquimica.com/products/10/pdf/sds-F023686.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/I0165_EU_6N.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/471291?userType=undefined
https://www.benchchem.com/product/b1585720?utm_src=pdf-body
https://www.benchchem.com/product/b1585720?utm_src=pdf-body
https://www.benchchem.com/product/b1585720?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme
Inhibitors - PMC [pmc.ncbi.nim.nih.gov]

» 2. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme
Inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

. dovepress.com [dovepress.com]

. hbinno.com [nbinno.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. 6-CYANONICOTINIC ACID CAS#: 70165-31-0 [m.chemicalbook.com]
. 6-CYANONICOTINIC ACID | 70165-31-0 [chemicalbook.com]

. L17127.MD [thermofisher.com]

°
(o] (0] ~ (o)) ol iy w

. researchgate.net [researchgate.net]

e 10. www2.chem.wisc.edu [www2.chem.wisc.edu]

e 11. youtube.com [youtube.com]

e 12. youtube.com [youtube.com]

e 13. m.youtube.com [m.youtube.com]

e 14. researchgate.net [researchgate.net]

e 15. US3037987A - Purification of nicotinic acid - Google Patents [patents.google.com]

e 16. 6-Aminonicotinic acid | C6H6N202 | CID 18496 - PubChem [pubchem.ncbi.nim.nih.gov]
e 17. 6-Chloronicotinic acid | C6H4CINO2 | CID 79222 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 18. CN104387317B - Preparation method and separation and purification method for 6-
chloronicotinic acid - Google Patents [patents.google.com]

e 19. Organic Syntheses Procedure [orgsyn.org]

e 20. Oxidation of Nicotinic Acid by a Bacillus Species: Purification and Properties of Nicotinic
Acid and 6-Hydroxynicotinic Acid Hydroxylases - PMC [pmc.ncbi.nim.nih.gov]

e 21. WERCS Studio - Application Error [assets.thermofisher.com]
e 22. tcichemicals.com [tcichemicals.com]

e 23. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12104547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12104547/
https://pubmed.ncbi.nlm.nih.gov/40420948/
https://pubmed.ncbi.nlm.nih.gov/40420948/
https://www.dovepress.com/exploring-the-potential-of-pyridine-carboxylic-acid-isomers-to-discove-peer-reviewed-fulltext-article-DDDT
https://www.nbinno.com/article/pharmaceutical-intermediates/ningbo-inno-pharmchem-6-aminonicotinic-acid-pharmaceutical-synthesis
https://static.cymitquimica.com/products/10/pdf/sds-F023686.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB5278530_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5278530.htm
https://www.thermofisher.com/order/catalog/product/L17127.MD
https://www.researchgate.net/publication/244286607_Experimental_and_theoretical_IR_and_Raman_spectra_of_picolinic_nicotinic_and_isonicotinic_acids
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.youtube.com/watch?v=8RRPRxfRByI
https://www.youtube.com/watch?v=eCkz6aN_qPQ
https://m.youtube.com/watch?v=uLaeNOpBN5g
https://www.researchgate.net/post/How-to-purify-Nicotinic-acid-derivatives-from-the-reaction-mixture
https://patents.google.com/patent/US3037987A/en
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aminonicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://patents.google.com/patent/CN104387317B/en
https://patents.google.com/patent/CN104387317B/en
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://pmc.ncbi.nlm.nih.gov/articles/PMC247135/
https://pmc.ncbi.nlm.nih.gov/articles/PMC247135/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/I0165_EU_6N.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/471291?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-Cyanonicotinic Acid
(CAS 70165-31-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585720#6-cyanonicotinic-acid-cas-number-70165-
31-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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